Cas no 99239-98-2 (L-Phenylalanine, 2-methylpropyl ester, hydrochloride)

L-Phenylalanine, 2-methylpropyl ester, hydrochloride is a chemically modified derivative of the essential amino acid L-phenylalanine. The introduction of the 2-methylpropyl (isobutyl) ester group enhances its lipophilicity, improving membrane permeability and bioavailability. The hydrochloride salt form ensures stability and solubility in aqueous systems. This compound is particularly useful in peptide synthesis and pharmaceutical research, where controlled release or targeted delivery of phenylalanine is required. Its structural modifications make it valuable for studying amino acid transport mechanisms and designing prodrugs. The esterification also allows for enzymatic or hydrolytic cleavage, enabling precise applications in biochemical and medicinal chemistry.

L-Phenylalanine, 2-methylpropyl ester, hydrochloride structure

99239-98-2 structure

Product Name:L-Phenylalanine, 2-methylpropyl ester, hydrochloride

CAS No:99239-98-2

MF:C₁₃H₂₀ClNO₂

MW:257.75640296936

CID:1991880

PubChem ID:66623770

Update Time:2025-06-26

L-Phenylalanine, 2-methylpropyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

- L-Phenylalanine, 2-methylpropyl ester, hydrochloride
- L-Phenylalanine, 2-methylpropyl ester, hydrochloride (9CI)
- 99239-98-2
- (S)-Isobutyl 2-amino-3-phenylpropanoate hydrochloride
- G68323
- SCHEMBL217031
- Inchi： 1S/C13H19NO2.ClH/c1-10(2)9-16-13(15)12(14)8-11-6-4-3-5-7-11;/h3-7,10,12H,8-9,14H2,1-2H3;1H/t12-;/m0./s1
- InChI Key： UKMSDKKSWOLCJM-YDALLXLXSA-N
- SMILES： C(C1C=CC=CC=1)[C@H](N)C(=O)OCC(C)C.Cl

Computed Properties

Exact Mass: 257.1182566g/mol
Monoisotopic Mass: 257.1182566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 210
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3Å²

L-Phenylalanine, 2-methylpropyl ester, hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P029HO4-100mg	(S)-Isobutyl 2-amino-3-phenylpropanoate hydrochloride	99239-98-2	95%	100mg	$60.00	2024-04-19
1PlusChem	1P029HO4-250mg	(S)-Isobutyl 2-amino-3-phenylpropanoate hydrochloride	99239-98-2	95%	250mg	$88.00	2024-04-19
1PlusChem	1P029HO4-1g	(S)-Isobutyl 2-amino-3-phenylpropanoate hydrochloride	99239-98-2	95%	1g	$201.00	2024-04-19